Drug Testing Standards
  • Meranzin
    Meranzin
    • Cat. No.:
    • B015861
    • CAS No.:
    • Molecular Formula:
    • C15H16O4
    • Molecular Weight:
    • 260.28 g/mol
    Description
    Meranzin has been reported in Glycosmis pentaphylla, Ferula szowitziana, and other organisms with data available.
    structure in first source
    - +
  • Planinin
    Planinin
    • Cat. No.:
    • B048615
    • CAS No.:
    • 68296-27-5
    • Molecular Formula:
    • C21H22O6
    • Molecular Weight:
    • 370.4 g/mol
    Description
    Fargesin is a lignan.
    Planinin has been reported in Piper mullesua and Magnolia coco with data available.
    from Zanthoxylum planispinum;  structure given in first source...
    - +
  • Benzo[a]pyrene
    Benzo[a]pyrene
    • Cat. No.:
    • B130552
    • CAS No.:
    • 50-32-8
    • Molecular Formula:
    • C20H12
    • Molecular Weight:
    • 252.3 g/mol
    Description
    Benzo[a]pyrene appears as a liquid. Presents a threat to the environment. Immediate steps should be taken to limits its spread to the environment. Easily penetrates the soil and contaminates groundwater or nearb...
    - +
  • Ac-Atovaquone
    Ac-Atovaquone
    • Cat. No.:
    • B605677
    • CAS No.:
    • 95233-18-4
    • Molecular Formula:
    • C22H19ClO3
    • Molecular Weight:
    • 366.8 g/mol
    Description
    Atovaquone is a naphthoquinone compound having a 4-(4-chlorophenyl)cyclohexyl group at the 2-position and a hydroxy substituent at the 3-position. It has a role as an antimalarial, an antifungal agent, an EC 1.3...
    - +
  • Avacopan
    Avacopan
    • Cat. No.:
    • B605695
    • CAS No.:
    • 1346623-17-3
    • Molecular Formula:
    • C33H35F4N3O2
    • Molecular Weight:
    • 581.6 g/mol
    Description
    Avacopan is a Complement 5a Receptor Antagonist. The mechanism of action of avacopan is as a Complement 5a Receptor Antagonist, and Cytochrome P450 3A4 Inhibitor.
    Avacopan is an orally available, complement factor 5a receptor antagonist that is used to treat adults with severe antineutrophil cytoplasmic autoantibody-associated vasculitis. Avacopan is associated with an appreciable rate of serum aminotransferase elevations during therapy and has been linked to rare instances of clinically apparent liver injury with jaundice.
    AVACOPAN is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2021 and has 5 approved and 4 investigational indications.
    a C5aR inhibito"> Anti-neutrophil cytoplasmic (auto)antibody (ANCA)-associated vasculitis (AAV) is a rare (estimated incidence of 3 cases per 100,000 per year) form of "pauci-immune" systemic small-vessel vasculitis typified by t...
    - +
  • Avapritinib
    Avapritinib
    • Cat. No.:
    • B605698
    • CAS No.:
    • 1703793-34-3
    • Molecular Formula:
    • C26H27FN10
    • Molecular Weight:
    • 498.6 g/mol
    Description
    Avapritinib, or BLU-285, is a selective tyrosine kinase inhibitor of KIT and platelet derived growth factor receptor alpha indicated for the treatment of unresectable, metastatic gastrointestinal stromal tumors ...
    - +
  • Diloxanide furoate
    Diloxanide furoate
    • Cat. No.:
    • B1670643
    • CAS No.:
    • 3736-81-0
    • Molecular Formula:
    • C14H11Cl2NO4
    • Molecular Weight:
    • 328.1 g/mol
    Description
    Diloxanide furoate is a carboxylic ester resulting from the formal condensation of the carboxy group of furan-2-carboxylic acid with the hydroxy group of 2,2-dichloro-N-(4-hydroxyphenyl)-N-methylacetamide. It is...
    - +
  • Diltiazem
    Diltiazem
    • Cat. No.:
    • B1670644
    • CAS No.:
    • 42399-41-7
    • Molecular Formula:
    • C22H26N2O4S
    • Molecular Weight:
    • 414.5 g/mol
    Description
    Diltiazem is a 5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate in which both stereocentres have S configuration. A calcium-channel blocker and vasodilator,...
    - +
  • Dimenhydrinate
    Dimenhydrinate
    • Cat. No.:
    • B1670652
    • CAS No.:
    • 523-87-5
    • Molecular Formula:
    • C17H21NO.C7H7ClN4O2
      C24H28ClN5O3
    • Molecular Weight:
    • 470.0 g/mol
    Description
    Dimenhydrinate is a first generation antihistamine that is used for treatment or prevention of motion sickness or symptoms of nausea and dizziness. Dimenhydrinate has not been linked to instances of clinically apparent acute liver injury.
    Dimenhydrinate is an ethanolamine and first-generation histamine antagonist with anti-allergic activity. Dimenhydrinate competitively blocks H1 receptors, thereby preventing the actions of histamine on bronchial smooth muscle, capillaries and gastrointestinal (GI) smooth muscle. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, GI smooth muscle spasm.
    DIMENHYDRINATE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1972 and is indicated for allergic disease and has 2 investigational indications.
    A drug combination that contains diphenhydramine and theophylline. It is used for treating VERTIGO, MOTION SICKNESS, and NAUSEA associated with PREGNANCY.
    See also: Diphenhydramine (has active moiety);  Diphenhydramine Hydrochloride (related)."> Dimenhydrinate is a crystalline white powder. (NTP, 1992)
    8-chloro-1,3-dimethyl-7H-purine-2,6-dione 2-(diphenylmethyl)oxy-N,N-dimethylethanamine is a diarylmethane.
    Dimehydrinate was first described in the...
    - +
  • Geranyl Acetate
    Geranyl Acetate
    • Cat. No.:
    • B10788333
    • CAS No.:
    • 33843-18-4
    • Molecular Formula:
    • C12H20O2
    • Molecular Weight:
    • 196.29 g/mol
    Description
    Geranyl acetate is a clear colorless liquid with an odor of lavender. (NTP, 1992)
    Geranyl acetate is a monoterpenoid that is the acetate ester derivative of geraniol. It has a role as a plant metabolite. It i...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img